Cas no 501104-37-6 (4-(3,4-dimethylphenyl)-N-methyl-N-phenylpiperazine-1-carboxamide)

• Product Name: 4-(3,4-dimethylphenyl)-N-methyl-N-phenylpiperazine-1-carboxamide
• CAS No: 501104-37-6
• MF: C₂₀H₂₅N₃O
• MW: 323.43200469017
• CID: 6043136
• PubChem ID: 888858
• Update Time: 2025-05-21

4-(3,4-dimethylphenyl)-N-methyl-N-phenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylphenyl)-N-methyl-N-phenylpiperazine-1-carboxamide
• 1-Piperazinecarboxamide, 4-(3,4-dimethylphenyl)-N-methyl-N-phenyl-
• 501104-37-6
• AKOS002245402
• F1318-0151
• CCG-285900
• SR-01000260072
• AP-124/41669738
• SR-01000260072-1
• 4-(3,4-dimethylphenyl)-N-methyl-N-phenyl-1-piperazinecarboxamide

• Inchi： 1S/C20H25N3O/c1-16-9-10-19(15-17(16)2)22-11-13-23(14-12-22)20(24)21(3)18-7-5-4-6-8-18/h4-10,15H,11-14H2,1-3H3
• InChI Key： GUDASZJVKJHOGO-UHFFFAOYSA-N
• SMILES： N1(C(N(C)C2=CC=CC=C2)=O)CCN(C2=CC=C(C)C(C)=C2)CC1

Computed Properties

• Exact Mass: 323.199762429g/mol
• Monoisotopic Mass: 323.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 493.5±45.0 °C(Predicted)
• pka: 4.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(3,4-dimethylphenyl)-N-methyl-N-phenylpiperazine-1-carboxamide

4-(3,4-Dimethylphenyl)-N-Methyl-N-Phenylpiperazine-1-Carboxamide: A Comprehensive Overview

4-(3,4-Dimethylphenyl)-N-Methyl-N-Phenylpiperazine-1-Carboxamide is a compound with the CAS number 501104-37-6, representing a complex organic structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential in drug discovery, material science, and advanced chemical synthesis. The molecule's structure is characterized by a piperazine ring substituted with a 3,4-dimethylphenyl group at the 4-position and an N-methyl-N-phenylcarboxamide moiety at the 1-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 4-(3,4-Dimethylphenyl)-N-Methyl-N-Phenylpiperazine-1-Carboxamide involves a series of well-established organic reactions, including nucleophilic substitution, amide bond formation, and aromatic substitution. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing side reactions. Such methodologies not only enhance the scalability of production but also align with contemporary sustainability goals in chemical manufacturing.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that 4-(3,4-Dimethylphenyl)-N-Methyl-N-Phenylpiperazine-1-Carboxamide exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways. For example, recent research has highlighted its ability to modulate histone deacetylase (HDAC) activity, which is implicated in various diseases such as cancer and neurodegenerative disorders. This finding underscores its potential as a lead compound for drug development targeting these conditions.

In addition to its biological applications, this compound has shown promise in materials science. Its rigid structure and ability to form hydrogen bonds make it an attractive candidate for designing self-assembled monolayers and supramolecular polymers. Recent experiments have explored its use as a building block for creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as temperature or pH. These materials hold potential applications in sensors, drug delivery systems, and adaptive coatings.

The physical properties of 4-(3,4-Dimethylphenyl)-N-Methyl-N-Phenylpiperazine-1-Carboxamide are also worth noting. Its melting point is approximately 220°C under standard conditions, and it is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for solid-state synthesis techniques and crystal engineering studies. Researchers have recently investigated its crystalline structure using X-ray diffraction techniques, revealing insights into its packing motifs and intermolecular interactions.

From an environmental standpoint, understanding the degradation pathways of 4-(3,4-Dimethylphenyl)-N-Methyl-N-Phenylpiperazine-1-Carboxamide is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the aromatic ring system. This process is facilitated by the presence of electron-donating groups such as methyl substituents on the phenyl ring. These findings are significant for waste management strategies in industries handling this compound.

Looking ahead, the versatility of 4-(3,4-Dimethylphenyl)-N-Methyl-N-Phenylpiperazine-1-Carboxamide suggests that it will continue to be a focal point for interdisciplinary research. Its role as a versatile building block in organic synthesis opens avenues for exploring novel chemical transformations and functional materials. Moreover, ongoing efforts to optimize its synthesis and characterize its properties will undoubtedly contribute to advancing both fundamental chemistry and applied sciences.

In conclusion, 4-(3,4-Dimethylphenyl)-N-Methyl-N-Phenylpiperazine-1-Carboxamide (CAS No: 501104-37-6) stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure endows it with remarkable chemical reactivity and biological activity, making it an invaluable tool for researchers in various fields. As scientific understanding deepens and technological innovations emerge, this compound is poised to play an increasingly important role in shaping future discoveries.